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Compound of Interest

Compound Name: 3'-Nitroacetanilide

Cat. No.: B085905

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on 3'-Nitroacetanilide (CAS No.
122-28-1), a key chemical intermediate for researchers, scientists, and professionals in drug
development. This document outlines its chemical and physical properties, commercial
availability, quality specifications, and relevant experimental protocols. Furthermore, it details
safety and handling procedures to ensure its proper use in a laboratory setting.

Introduction to 3'-Nitroacetanilide

3'-Nitroacetanilide, also known as N-(3-nitrophenyl)acetamide, is an aromatic organic
compound with the chemical formula CsHsN20s. It presents as a solid, typically in powder or
crystalline form, with a color ranging from light yellow to brown.[1][2] This compound serves as
a crucial building block in organic synthesis, particularly as a precursor for the synthesis of
various dyes, pharmaceuticals, and other complex organic molecules. Its utility in research is
primarily centered on its role as an intermediate in the development of novel compounds,
including antimicrobial agents and as an alternative route in the synthesis of the widely used
analgesic, paracetamol.[3]

Commercial Suppliers and Quality Specifications

A variety of chemical suppliers offer 3'-Nitroacetanilide for research purposes, with purities
typically ranging from 97% to over 98%. Researchers should carefully consider the purity and
specifications offered by each supplier to ensure the quality and reproducibility of their
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experimental results. The following tables summarize the product specifications from several
prominent commercial suppliers.

Table 1: General Product Information

Molecular
. Product Molecular .
Supplier CAS Number Weight ( g/mol
Number(s) Formula |
B22062.22,
Thermo Scientific 122-28-1 CsHsN20s 180.16
B22062.06
Sigma-Aldrich 644250 122-28-1 CsHsN20s3 180.16
Santa Cruz
) sc-225849 122-28-1 CsHsN20s3 180.16
Biotechnology
ALA-N159512-
CP Lab Safety 122-28-1 CsHsN20s3 180.16

100g

ble 2: C ive Quality Specificati

Melting Point Analytical

Supplier Purity Appearance C) Method
Thermo Scientific  >98.0% Brown Powder 148.0-154.0 GC
Sigma-Aldrich 97% Solid 154-158 Not Specified
CP Lab Safety min 98% Not Specified Not Specified Not Specified

Note: Specifications are subject to change and may vary by lot. Researchers should always
refer to the supplier's most recent certificate of analysis (CoA) for the most accurate
information.[4]

Experimental Protocols

While specific protocols utilizing 3'-Nitroacetanilide as a starting material for complex
syntheses are often proprietary or found within specialized scientific literature, a well-
documented and related experimental procedure is the nitration of acetanilide to produce
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nitroacetanilide isomers. This classic electrophilic aromatic substitution reaction provides a
foundational understanding of the chemistry involved.

Synthesis of p-Nitroacetanilide from Acetanilide

This procedure details the synthesis of p-nitroacetanilide, a structural isomer of 3'-
nitroacetanilide. The principles of this reaction are highly relevant to understanding the
synthesis and reactivity of nitroacetanilide compounds.

Materials:

e Acetanilide

e Glacial Acetic Acid

e Concentrated Sulfuric Acid

o Concentrated Nitric Acid

e Ice

o Ethanol (for recrystallization)
» Beakers

o Erlenmeyer flask

e Stirring rod

* Ice bath

e Buchner funnel and filter flask
 Filter paper

Procedure:

e In a 100 cm? beaker, dissolve 2.5 g of finely powdered acetanilide in 2.5 cm3 of glacial acetic
acid.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b085905?utm_src=pdf-body
https://www.benchchem.com/product/b085905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Carefully add 5 cm? of concentrated sulfuric acid to the mixture while stirring. The solution
will become warm.

e Cool the solution in an ice bath to 0-5 °C.

 In a separate container, prepare the nitrating mixture by slowly adding 1.5 cms? of
concentrated nitric acid to 1.0 cm? of concentrated sulfuric acid, keeping the mixture cool.

» Slowly add the cold nitrating mixture dropwise to the cooled acetanilide solution, ensuring
the temperature does not exceed 10 °C.

 After the addition is complete, allow the reaction mixture to stand at room temperature for
approximately one hour.

e Pour the reaction mixture onto 50 cm? of crushed ice in a beaker. A crude precipitate of
nitroacetanilide will form.

o Allow the mixture to stand for 15 minutes, then collect the precipitate by vacuum filtration
using a Buchner funnel.

e Wash the crude product with cold water to remove any residual acid.

o Recrystallize the crude product from a minimal amount of hot ethanol to obtain purified p-
nitroacetanilide crystals.

e Dry the purified crystals and determine the melting point and yield.

Experimental Workflow and Diagrams

The following diagram illustrates the general workflow for the synthesis and purification of a
nitroacetanilide isomer, as described in the experimental protocol above.
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Caption: Workflow for the synthesis and purification of p-nitroacetanilide.

Safety, Handling, and Disposal

3'-Nitroacetanilide is a chemical that requires careful handling to minimize risks in a laboratory
setting.

Hazard Identification:[5]

Skin Irritant; Causes skin irritation.

Eye Irritant: Causes serious eye irritation.

Respiratory Irritant: May cause respiratory irritation.

Skin Sensitizer: May cause an allergic skin reaction.
Handling Precautions:[6][7]
o Work in a well-ventilated area, preferably under a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e Avoid breathing dust. Use a dust mask if necessary.
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e Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.
» Wash hands thoroughly after handling.

Storage:[5][6]

o Store in a tightly closed container in a dry, cool, and well-ventilated place.

o Keep away from incompatible materials such as strong oxidizing agents.

Disposal:[8]

» Dispose of waste material in accordance with local, regional, and national regulations.

e Do not allow the chemical to enter drains or the environment.

Researchers should always consult the Safety Data Sheet (SDS) provided by the supplier for
comprehensive safety information before working with 3'-Nitroacetanilide.[5][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Technical Guide to 3'-Nitroacetanilide
for Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085905#commercial-suppliers-of-3-nitroacetanilide-
for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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